Cas no 763043-85-2 (4-(Chloromethyl)-3-methoxypyridine)

• Product Name: 4-(Chloromethyl)-3-methoxypyridine
• CAS No: 763043-85-2
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 2801445
• PubChem ID: 72212079
• Update Time: 2025-06-08

4-(Chloromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-3-methoxy-pyridine
• AB67554
• 4-(CHLOROMETHYL)-3-METHOXYPYRIDINE
• 763043-85-2
• 4-(Chloromethyl)-3-methoxypyridine

• Inchi： 1S/C7H8ClNO/c1-10-7-5-9-3-2-6(7)4-8/h2-3,5H,4H2,1H3
• InChI Key： PANZDSXMPCOVLQ-UHFFFAOYSA-N
• SMILES： ClCC1C=CN=CC=1OC

Computed Properties

• Exact Mass: 157.0294416Da
• Monoisotopic Mass: 157.0294416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 22.1Ų

Additional information on 4-(Chloromethyl)-3-methoxypyridine

Introduction to 4-(Chloromethyl)-3-methoxypyridine (CAS No. 763043-85-2)

4-(Chloromethyl)-3-methoxypyridine, identified by the chemical compound code CAS No. 763043-85-2, is a significant intermediate in the field of pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and synthetic utility. The presence of both a chloromethyl group and a methoxy substituent on the pyridine ring imparts unique reactivity, making it a valuable building block for further functionalization and derivatization.

The chloromethyl moiety, characterized by its electrophilic nature, facilitates nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines, alcohols, and thiols. This property is particularly advantageous in medicinal chemistry, where it allows for the rapid construction of complex molecular architectures. On the other hand, the methoxy group serves as a protecting group or a directing moiety in metal-catalyzed cross-coupling reactions, enhancing the versatility of 4-(Chloromethyl)-3-methoxypyridine in synthetic pathways.

In recent years, advancements in synthetic methodologies have expanded the applications of this compound. For instance, transition-metal-catalyzed reactions such as Suzuki-Miyaura and Heck couplings have been employed to introduce aryl or vinyl groups at the pyridine core, generating novel derivatives with enhanced biological activity. These transformations have opened new avenues for drug discovery, particularly in the development of small-molecule inhibitors targeting various therapeutic pathways.

Moreover, 4-(Chloromethyl)-3-methoxypyridine has been explored in the synthesis of bioactive molecules with potential pharmacological relevance. Studies have demonstrated its utility in constructing scaffolds mimicking natural products or known drug molecules. The ability to modify both the chloromethyl and methoxy positions allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability, which are critical factors in drug design.

Recent research has also highlighted the role of 4-(Chloromethyl)-3-methoxypyridine in the development of agrochemicals. Pyridine derivatives are widely used as intermediates in pesticides and herbicides due to their ability to interact with biological targets in pests and weeds. The structural features of this compound make it an attractive candidate for designing next-generation agrochemicals with improved efficacy and environmental safety.

The synthesis of 4-(Chloromethyl)-3-methoxypyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Advanced catalytic systems and green chemistry principles have been increasingly adopted to optimize yield and minimize waste. For instance, palladium-catalyzed cross-coupling reactions under mild conditions have been reported, showcasing the compound's adaptability to sustainable synthetic protocols.

From a commercial perspective, 4-(Chloromethyl)-3-methoxypyridine is supplied by specialized chemical manufacturers who adhere to stringent quality control measures to ensure purity and consistency. These suppliers often provide technical support to researchers and industrial chemists, aiding in the efficient incorporation of this intermediate into larger synthetic schemes. The demand for high-quality pyridine derivatives continues to grow as pharmaceutical companies invest heavily in innovation-driven drug development programs.

The future prospects of 4-(Chloromethyl)-3-methoxypyridine are promising, with ongoing research exploring its potential in emerging fields such as materials science and nanotechnology. Pyridine-based compounds exhibit interesting electronic properties that make them suitable candidates for organic semiconductors or ligands in catalytic systems. As our understanding of molecular interactions deepens, new applications for this versatile intermediate are likely to emerge.

In conclusion,4-(Chloromethyl)-3-methoxypyridine (CAS No. 763043-85-2) represents a cornerstone in modern synthetic chemistry. Its unique structural features enable diverse functionalization strategies that are pivotal for advancing pharmaceuticals and agrochemicals. As research progresses，this compound will undoubtedly continue to play a crucial role in shaping innovative solutions across multiple scientific disciplines.